[Pip7]OT

• Molecular Formula: C44H68N12O12S2
• Molecular Weight: 1021.2 g/mol
• IUPAC Name: (2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]piperidine-2-carboxamide
• InChI: InChI=1S/C44H68N12O12S2/c1-5-23(4)36-43(67)50-27(13-14-33(46)58)39(63)52-30(18-34(47)59)40(64)54-31(21-70-69-20-26(45)37(61)51-29(41(65)55-36)17-24-9-11-25(57)12-10-24)44(68)56-15-7-6-8-32(56)42(66)53-28(16-22(2)3)38(62)49-19-35(48)60/h9-12,22-23,26-32,36,57H,5-8,13-21,45H2,1-4H3,(H2,46,58)(H2,47,59)(H2,48,60)(H,49,62)(H,50,67)(H,51,61)(H,52,63)(H,53,66)(H,54,64)(H,55,65)/t23-,26-,27-,28-,29-,30-,31-,32-,36-/m0/s1
• InChI Key: AEGMQTAGVURKHK-CKNUHMDMSA-N
• Isomeric SMILES: CC[C@H](C)[C@H]1C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CSSC[C@@H](C(=O)N[C@H](C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC[C@H]3C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N
• Canonical SMILES: CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N

Description

[Pip7]OT is a compound referenced in computational chemistry and materials science research, particularly in the context of Permutationally Invariant Polynomial (PIP) expansions and phase-change material (PCM) analysis. Evidence from thermal quasi-classical trajectory (QCT) studies indicates that [Pip7]OT is part of a series of PIP-based models (e.g., PIP7, PIP8, PIP9) used to predict reaction rate constants and material properties . For example, PIP expansions are critical in modeling hydrogen abstraction reactions, where [Pip7]OT exhibits lower predictive accuracy compared to higher-order expansions like PIP8 and PIP10 . In material science, [Pip7]OT may also relate to alkane-based PCMs such as OT (octadecane) and HT (hexadecane), which share structural similarities with –CH2 and –CH3 bonding .

Comparison with Similar Compounds

Critical Analysis and Implications

• Structural Grouping : As per regulatory guidelines, [Pip7]OT could be grouped with PIP8–PIP10 or OT/HT based on shared functional groups (–CH2/–CH3) or computational roles .
• Research Gaps : The exact chemical structure of [Pip7]OT remains unspecified in available literature, limiting direct structural comparisons. Future studies should clarify its molecular configuration and experimental stability.
• Application-Specific Recommendations :
  • Use PIP8–PIP10 for high-accuracy reaction modeling.
  • Prefer OT/HT for thermal storage; explore [Pip7]OT in hybrid computational-experimental frameworks.